Cas no 2172490-91-2 (5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172490-91-2
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 6511193
• PubChem ID: 165600841
• Update Time: 2025-07-02

5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172490-91-2
• EN300-1594215

• Inchi： 1S/C11H18N4O3/c1-17-6-4-9-10(11(12)16)13-14-15(9)7-8-3-2-5-18-8/h8H,2-7H2,1H3,(H2,12,16)
• InChI Key： IMJRPVLZPDWJQA-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(C(N)=O)N=N1)CCOC

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.3Ų

Additional information on 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172490-91-2)

The compound 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172490-91-2) is a triazole-based derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxyethyl side chain and an oxolan-2-ylmethyl group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on triazole carboxamide derivatives due to their versatile biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, the demand for heterocyclic compounds like 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide has surged, driven by advancements in medicinal chemistry and drug design. This compound's CAS No. 2172490-91-2 is frequently searched in academic databases and patent filings, reflecting its relevance in targeted therapy and small molecule inhibitors. Its carboxamide moiety is particularly noteworthy, as it enhances binding affinity to biological targets, making it a candidate for enzyme inhibition studies.

The synthesis of 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, including click chemistry for triazole ring formation. This methodology aligns with the growing trend of green chemistry, as researchers seek eco-friendly synthetic routes. The compound's methoxyethyl group contributes to its solubility and pharmacokinetic properties, addressing common challenges in drug delivery systems. These attributes have sparked discussions in pharmaceutical forums about its potential in precision medicine.

From an industrial perspective, CAS No. 2172490-91-2 is gaining traction in high-throughput screening (HTS) platforms. Its structural complexity allows for diverse modifications, enabling the development of novel bioactive molecules. The oxolan-2-ylmethyl substituent, in particular, has been linked to improved metabolic stability, a critical factor in lead optimization processes. This has led to increased inquiries about its structure-activity relationship (SAR) in drug discovery pipelines.

In the context of AI-driven drug development, 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is often referenced in computational chemistry studies. Machine learning models are being trained to predict its interactions with biological targets, reducing R&D timelines. The compound's triazole core is also a focal point in fragment-based drug design, a trending topic in biotech conferences. These applications underscore its role in bridging traditional synthesis with digital innovation.

Environmental and regulatory considerations for CAS No. 2172490-91-2 are equally important. Its carboxamide functionality is biodegradable, aligning with sustainable chemistry initiatives. Regulatory bodies emphasize its safe handling in GMP-compliant facilities, ensuring compliance with global safety standards. This has prompted discussions in industry webinars about scalable production techniques for such specialty chemicals.

Future research directions for 5-(2-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide may explore its crystal engineering properties for co-crystallization applications. The methoxyethyl group's role in polymorphism control is another area of interest, particularly for formulation scientists. As patent landscapes evolve, this compound's IP potential in therapeutic areas like neurological disorders is being closely monitored by pharma analysts.